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Cat. No.: B072681

An In-depth Technical Guide to 5'-Bromo-2'-hydroxyacetophenone

For Researchers, Scientists, and Drug Development Professionals

Abstract

5'-Bromo-2'-hydroxyacetophenone is a synthetic crystalline solid that serves as a crucial
intermediate in the synthesis of pharmaceuticals and fine chemicals.[1] This document provides
a comprehensive overview of its chemical and physical properties, detailed experimental
protocols for its synthesis and key reactions, and a summary of its applications and safety
profile. The information is intended to support research and development activities in medicinal
chemistry and organic synthesis.

Chemical and Physical Properties

5'-Bromo-2'-hydroxyacetophenone is a white to off-white or pale yellow crystalline powder at
room temperature.[1][2] It is composed of a substituted aromatic ring containing a ketone, a
hydroxyl group, and a bromine atom.[1]

Table 1: Physicochemical Properties of 5'-Bromo-2'-hydroxyacetophenone

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b072681?utm_src=pdf-interest
https://www.benchchem.com/product/b072681?utm_src=pdf-body
https://www.benchchem.com/product/b072681?utm_src=pdf-body
https://wap.guidechem.com/dictionary/en/1450-75-5.html
https://www.benchchem.com/product/b072681?utm_src=pdf-body
https://wap.guidechem.com/dictionary/en/1450-75-5.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB8118675_EN.htm
https://wap.guidechem.com/dictionary/en/1450-75-5.html
https://www.benchchem.com/product/b072681?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072681?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula CsH7BroO:2 [1112113114]
Molecular Weight 215.04 g/mol [11[2][3]
CAS Number 1450-75-5 [11[21[3]14]
Melting Point 58-61 °C [1][2][3][5](6]
Boiling Point 282.6 °C @ 760 mmHg [1][3]

135-143 °C @ 16 Torr

[6]

Density

1.586 - 1.6 g/cm?3

[1]3]

Flash Point

124.7 °C

[1]3]

Vapor Pressure

0.00194 mmHg @ 25°C

[1]

Solubility Soluble in Chloroform [6]
White to pale yellow crystalline

Appearance [2]
powder

LogP 2.36 -3.11 [1][3]

Refractive Index 1.591 [1]

Spectral Data

Mass spectrometry data for 5'-Bromo-2'-hydroxyacetophenone shows a molecular ion peak

at m/z 214.[7] Key fragments are observed at m/z values including 43.0 (29.9%) and 63.0

(25.6%).[7]

Experimental Protocols

Synthesis via Fries Rearrangement

A primary method for synthesizing 5'-Bromo-2'-hydroxyacetophenone is the Fries

rearrangement of 4-bromophenyl acetate.[2][8]

Methodology:
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Acetylation of p-Bromophenol: To a three-neck flask containing p-Bromophenol (92 g, 536
mmol), add acetyl chloride (46 g, 590 mmol) dropwise at 0°C.[8]

Stir the mixture at room temperature for 2 hours.[8]

Fries Rearrangement: Increase the temperature to 130°C and add aluminum chloride (128 g,
965 mmol) in portions.[8]

Maintain the mixture at 130°C and stir for an additional 2 hours.[8]
Work-up: After the reaction is complete, cool the mixture and add ice-water.[8]
Extract the product with ethyl acetate.[8]

Dry the organic layer over anhydrous sodium sulfate and remove the solvent to yield the final
product as a white solid (Yield: 87%).[3]
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Synthesis of 5-Bromo-2'-hydroxyacetophenone

Step 1: Acetylation

p-Bromophenol Acetyl_Chloride

Acetyl Chloride, 0°C -> RT, 2h

Step 2: Fries Rearrangement

4-Bromophenyl_acetate AICI3

AN

AICIs, 130°C, 2h

5'-Bromo-2'-

hydroxyacetophenone

Step 3: ‘VNork—up

Ice-water quench,
Ethyl Acetate Extraction

Purified Product
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Key Applications and Reactions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072681#5-bromo-2-hydroxyacetophenone-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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